N-(3-Amino-4-fluorophenyl)-2-chloro-4-fluorobenzamide

• Molecular Formula: C13H9ClF2N2O
• Molecular Weight: 282.67 g/mol
• IUPAC Name: N-(3-amino-4-fluorophenyl)-2-chloro-4-fluorobenzamide
• InChI: InChI=1S/C13H9ClF2N2O/c14-10-5-7(15)1-3-9(10)13(19)18-8-2-4-11(16)12(17)6-8/h1-6H,17H2,(H,18,19)
• InChI Key: NJTQHPLSSHAMCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=C(C=C(C=C2)F)Cl)N)F

Description

N-(3-Amino-4-fluorophenyl)-2-chloro-4-fluorobenzamide is a useful research compound. Its molecular formula is C13H9ClF2N2O and its molecular weight is 282.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 2-chloro-4-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide (Preparation 11, 1 g, 3.2 mmol) to a warm solution (55° C.) of SnCl2.2H2O (3.6 g, 16 mmol) in ethanol (25 mL). Add concentrated HCl (25 mL). Stir and heat the mixture at 60° C. for 30 min. Cool and then basicify the mixture to pH 14 with aqueous NaOH. Extract the product three times with ethyl acetate (3×150 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Evaporate the solvent under reduced pressure. Further purify the residue by chromatography on silica gel, using a gradient of 10–50% ethyl acetate in hexanes to obtain the title intermediate (800 mg, 89% yield): mass spectrum (ion spray): m/z=283.0 (M+1).